![molecular formula C13H19NO2 B8670514 [4-(2-morpholin-4-ylethyl)phenyl]methanol](/img/structure/B8670514.png)
[4-(2-morpholin-4-ylethyl)phenyl]methanol
Cat. No. B8670514
M. Wt: 221.29 g/mol
InChI Key: BEGWYRFEYSJEPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][CH2:3][c:4]1[cH:5][cH:6][c:7]([CH2:10][OH:11])[cH:8][cH:9]1.[CH2:12]1[CH2:13][O:14][CH2:15][CH2:16][NH:17]1.[CH3:20][C:21]#[N:22].[I-:18].[Na+:19]>>[CH2:2]([CH2:3][c:4]1[cH:5][cH:6][c:7]([CH2:10][OH:11])[cH:8][cH:9]1)[N:17]1[CH2:12][CH2:13][O:14][CH2:15][CH2:16]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCc1ccc(CCBr)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCN1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[I-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OCc1ccc(CCN2CCOCC2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
